Cas no 2680898-89-7 (2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid)

• Product Name: 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid
• CAS No: 2680898-89-7
• MF: C₁₃H₁₀F₃N₃O₃
• MW: 313.232013225555
• CID: 6622717
• PubChem ID: 165930222
• Update Time: 2025-05-20

2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid

• Inchi： 1S/C13H10F3N3O3/c14-13(15,16)12(22)18-9-3-1-2-8(6-9)11-17-4-5-19(11)7-10(20)21/h1-6H,7H2,(H,18,22)(H,20,21)
• InChI Key： IDNYMWDXGXDGGN-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC=CC(=C1)C1=NC=CN1CC(=O)O)=O)(F)F

Additional information on 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid

2-{2-3-(2,2,2-Trifluoroacetamido)Phenyl-1H-Imidazol-1-yl}Acetic Acid: An Overview of a Promising Compound in Medicinal Chemistry

2-{2-3-(2,2,2-Trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid (CAS No. 2680898-89-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazole derivatives and is characterized by the presence of a trifluoroacetamido group, which imparts specific chemical and biological properties. In this article, we will delve into the structure, synthesis, biological activity, and potential applications of this compound.

The structure of 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid is composed of an imidazole ring attached to a phenyl group, which is further substituted with a trifluoroacetamido moiety. The trifluoroacetamido group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The presence of the imidazole ring also contributes to the compound's bioactivity by facilitating interactions with biological targets such as enzymes and receptors.

The synthesis of 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of 3-(trifluoroacetamido)benzaldehyde with an appropriate imidazole derivative, followed by acetylation to form the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In terms of biological activity, 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as kinases and proteases. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases that are implicated in cancer progression and inflammatory diseases. This makes it a candidate for further investigation as a therapeutic agent in these areas.

Moreover, the compound has been evaluated for its pharmacological properties, including its ability to cross the blood-brain barrier (BBB). Preliminary studies suggest that 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid can effectively penetrate the BBB, which is a critical factor for drugs targeting central nervous system (CNS) disorders. This property enhances its potential as a treatment for neurological conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid has also been investigated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

Recent research findings have shed light on the mechanisms underlying the biological activity of 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid. For example, studies using cell-based assays have revealed that it can modulate signaling pathways involved in cell proliferation and apoptosis. Additionally, computational modeling has provided insights into its binding interactions with target proteins, which can guide the rational design of more potent analogs.

In conclusion, 2-{2-3-(2,2,2-trifluoroacetamido)phenyl-1H-imidazol-1-yl}acetic acid (CAS No. 2680898-89-7) is a promising compound with diverse applications in medicinal chemistry. Its unique structure and favorable biological properties make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover new insights into its mechanisms of action and potential clinical uses.